Cas no 158580-57-5 (Methyl 4-bromo-2-nitrobenzoate)

Methyl 4-bromo-2-nitrobenzoate is a brominated and nitrated aromatic ester with the molecular formula C₈H₆BrNO₄. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key functional groups—the bromo and nitro substituents—enable selective transformations, such as nucleophilic substitutions or reductions, facilitating the synthesis of complex molecules. The ester moiety enhances solubility in organic solvents, simplifying purification and handling. With a well-defined structure and high purity, Methyl 4-bromo-2-nitrobenzoate is a reliable building block for researchers in medicinal chemistry and materials science. Its stability under standard conditions ensures consistent performance in synthetic applications.

Methyl 4-bromo-2-nitrobenzoate structure

158580-57-5 structure

Product Name:Methyl 4-bromo-2-nitrobenzoate

CAS No:158580-57-5

MF:C₈H₆BrNO₄

MW:260.041541576386

MDL:MFCD10699645

CID:857555

Update Time:2025-10-18

Methyl 4-bromo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-nitrobenzoate
- Benzoic acid, 4-bromo-2-nitro-, methyl ester
- YTWDMAAPIWOIFZ-UHFFFAOYSA-N
- SB12305
- TRA0095146
- SY010725
- 4-Bromo-2-nitro-benzoic acid methyl ester
- ST2419574
- V3566
- MDL： MFCD10699645
- Inchi： 1S/C8H6BrNO4/c1-14-8(11)6-3-2-5(9)4-7(6)10(12)13/h2-4H,1H3
- InChI Key： YTWDMAAPIWOIFZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OC)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 258.94800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 2.4
Topological Polar Surface Area: 72.1

Experimental Properties

Density: 1.673±0.06 g/cm3 (20 ºC 760 Torr),
Flash Point: 151.9℃
Solubility: Very slightly soluble (0.23 g/l) (25 º C),
PSA: 72.12000
LogP: 2.66710

Methyl 4-bromo-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A247077-1g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	1g	$14.0	2024-04-23
Ambeed	A247077-5g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	5g	$26.0	2024-04-23
Ambeed	A247077-10g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	10g	$32.0	2024-04-23
Ambeed	A247077-25g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	25g	$79.0	2024-04-23
Ambeed	A247077-100g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	100g	$315.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07457-5 G	methyl 4-bromo-2-nitrobenzoate	158580-57-5	97%	5g	¥ 363.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07457-10 G	methyl 4-bromo-2-nitrobenzoate	158580-57-5	97%	10g	¥ 673.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07457-25 G	methyl 4-bromo-2-nitrobenzoate	158580-57-5	97%	25g	¥ 1,399.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07457-50 G	methyl 4-bromo-2-nitrobenzoate	158580-57-5	97%	50g	¥ 2,376.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB07457-100 G	methyl 4-bromo-2-nitrobenzoate	158580-57-5	97%	100g	¥ 4,455.00	2021-05-07